Cas no 1286274-70-1 (Tert-Butyl (1-(Methylcarbamoyl)Piperidin-4-Yl)Carbamate)

• Product Name: Tert-Butyl (1-(Methylcarbamoyl)Piperidin-4-Yl)Carbamate
• CAS No: 1286274-70-1
• MF: C₁₂H₂₃N₃O₃
• MW: 257.329
• CID: 4670728
• PubChem ID: 47252165
• Update Time: 2025-06-28

Tert-Butyl (1-(Methylcarbamoyl)Piperidin-4-Yl)Carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-(methylcarbamoyl)piperidin-4-ylcarbamate
• 2-Methyl-2-propanyl [1-(methylcarbamoyl)-4-piperidinyl]carbamate
• Carbamic acid, N-[1-[(methylamino)carbonyl]-4-piperidinyl]-, 1,1-dimethylethyl ester
• DS-18692
• AKOS027386026
• tert-Butyl(1-(methylcarbamoyl)piperidin-4-yl)carbamate
• DTXSID001128702
• tert-Butyl (1-(methylcarbamoyl)piperidin-4-yl)carbamate
• CS-0362639
• 1286274-70-1
• SCHEMBL15373447
• tert-butyl N-[1-(methylcarbamoyl)piperidin-4-yl]carbamate
• SB43418
• Tert-Butyl (1-(Methylcarbamoyl)Piperidin-4-Yl)Carbamate

• MDL： MFCD17014468
• Inchi： InChI=1S/C12H23N3O3/c1-12(2,3)18-11(17)14-9-5-7-15(8-6-9)10(16)13-4/h9H,5-8H2,1-4H3,(H,13,16)(H,14,17)
• InChI Key： DTEBFZZTQCJEHX-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)NC1CCN(CC1)C(=O)NC

Computed Properties

• Exact Mass: 257.17394160g/mol
• Monoisotopic Mass: 257.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.7Ų

Additional information on Tert-Butyl (1-(Methylcarbamoyl)Piperidin-4-Yl)Carbamate

Professional Introduction to Tert-Butyl (1-(Methylcarbamoyl)Piperidin-4-Yl)Carbamate (CAS No. 1286274-70-1)

Tert-Butyl (1-(Methylcarbamoyl)Piperidin-4-Yl)Carbamate, with the CAS number 1286274-70-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their versatile applications in medicinal chemistry, particularly in the synthesis of bioactive molecules. The structural features of this compound, including its tert-butyl and (1-(methylcarbamoyl)piperidin-4-yl) substituents, contribute to its unique chemical properties and potential biological activities.

In recent years, there has been a growing interest in the development of novel pharmacological agents that target specific biological pathways. Tert-Butyl (1-(Methylcarbamoyl)Piperidin-4-Yl)Carbamate has been studied for its potential role in modulating various enzymatic and receptor interactions. Its molecular structure suggests that it may interact with proteins involved in signal transduction and metabolic processes, making it a promising candidate for further investigation.

The tert-butyl group in this compound enhances its lipophilicity, which can be advantageous for crossing biological membranes. This property is particularly relevant in drug design, where membrane permeability is a critical factor for achieving therapeutic efficacy. Additionally, the presence of the (1-(methylcarbamoyl)piperidin-4-yl) moiety suggests potential interactions with nucleophilic sites on target proteins, which could be exploited for inhibitory or activating effects.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to enhance binding affinity and selectivity. The piperidine ring in Tert-Butyl (1-(Methylcarbamoyl)Piperidin-4-Yl)Carbamate is positioned such that it can engage with hydrophobic pockets of target proteins, improving drug-receptor interactions. This structural feature has been observed in several successful drugs that have entered clinical use, underscoring the significance of piperidine-based scaffolds.

The carbamate functional group is another key feature of this compound that contributes to its potential biological activity. Carbamates are known for their ability to form stable hydrogen bonds with amide and other polar groups in proteins. This interaction can lead to the development of potent and selective inhibitors or modulators. The combination of these structural elements makes Tert-Butyl (1-(Methylcarbamoyl)Piperidin-4-Yl)Carbamate a compound of great interest for further pharmacological exploration.

In the context of drug discovery, Tert-Butyl (1-(Methylcarbamoyl)Piperidin-4-Yl)Carbamate represents an example of how structural modifications can influence biological activity. The tert-butyl group not only enhances lipophilicity but also provides steric bulk, which can improve binding affinity by optimizing the orientation of the molecule within the binding site. Meanwhile, the methylcarbamoyl and piperidin-4-yl groups contribute to specific interactions that are crucial for therapeutic effects.

The compound's potential applications extend beyond traditional small-molecule drugs. It has shown promise as a building block for more complex molecules through further chemical modifications. For instance, derivatization of the piperidine ring or introduction of additional functional groups could lead to novel analogs with enhanced properties. Such modifications are often explored in high-throughput screening campaigns to identify lead compounds for drug development.

Advances in computational chemistry have also facilitated the study of Tert-Butyl (1-(Methylcarbamoyl)Piperidin-4-Yl)Carbamate by enabling virtual screening and molecular docking simulations. These techniques allow researchers to predict binding affinities and identify potential targets with high accuracy. By integrating experimental data with computational models, scientists can accelerate the discovery process and prioritize compounds for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of these processes, making it feasible to produce sufficient quantities for both research and industrial applications. The availability of well-characterized starting materials has also streamlined synthetic routes, reducing costs and time-to-market for new drug candidates.

In conclusion, Tert-Butyl (1-(Methylcarbamoyl)Piperidin-4-Yl)Carbamate (CAS No. 1286274-70-1) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of substituents makes it a valuable tool for developing novel bioactive molecules. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in drug discovery and development.